Cas no 2228254-97-3 (5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228254-97-3
• MF: C₉H₁₃N₅S
• MW: 223.298019170761
• CID: 5952768
• PubChem ID: 165668743
• Update Time: 2025-05-24

5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• 2228254-97-3
• EN300-1754788

• Inchi： 1S/C9H13N5S/c1-13(2)9-11-5-7(15-9)8-6(10)4-12-14(8)3/h4-5H,10H2,1-3H3
• InChI Key： QJUSYDJPXGZTKH-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1=C(C=NN1C)N)N(C)C

Computed Properties

• Exact Mass: 223.08916661g/mol
• Monoisotopic Mass: 223.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine

5-(4-Amino-1-Methyl-1H-Pyrazol-5-Yl)-N,N-Dimethyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

The compound 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine, identified by the CAS number 2228254-97-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique electronic properties and biological activities. The molecule's structure comprises a thiazole ring fused with an amine group and a substituted pyrazole moiety, making it a promising candidate for drug discovery and material science.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of nitrogen atoms in both the thiazole and pyrazole rings contributes to the molecule's ability to form hydrogen bonds, which is crucial for its potential pharmacological activity. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and cyclization processes, optimizing conditions to achieve high yields and purity.

The synthesis of 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine involves a multi-step process that begins with the preparation of intermediate compounds. For instance, the formation of the pyrazole ring is typically achieved through the reaction of an aldehyde or ketone with ammonia or a primary amine under specific conditions. Subsequent steps involve the introduction of substituents such as methyl groups and the formation of the thiazole ring through sulfur incorporation.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, studies have explored its role as an antioxidant, where its nitrogen-rich structure contributes to scavenging free radicals, thereby protecting cells from oxidative damage. Recent advancements in computational chemistry have allowed researchers to model the molecule's interactions with biological systems, providing insights into its mechanism of action.

The structural versatility of this compound also makes it a valuable precursor in organic synthesis. Its ability to undergo various functional group transformations enables chemists to design more complex molecules with tailored properties. For example, substitution reactions on the pyrazole ring can lead to derivatives with enhanced bioavailability or selectivity for specific biological targets.

From an environmental perspective, understanding the fate and transport of 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-N,N-dimethyl-1,3-thiazol-2-amine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects and develop strategies for minimizing ecological risks.

In conclusion, 5-(4-amino-1-methyl